Cas no 2756-56-1 (Isobornyl propanoate)

Isobornyl propanoate Properties

Names and Identifiers

• Isobornyl propanoate
• [(4R)-1,7,7-Trimethyl-5-bicyclo[2.2.1]heptanyl] propionate
• (4,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl) propanoate
• ISOBORNYL PROPIONATE
• 2-Bornyl propionate,exo
• 2-Camphanyl propionate,exo
• EINECS 220-410-5
• FEMA No. 2163
• Isoborneol,propionate
• +Expand

• InChIKey： JFKFGMGWIPRQNZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H22O2/c1-5-11(14)15-10-8-13(4)7-6-9(10)12(13,2)3/h9-10H,5-8H2,1-4H3
• SMILES： CCC(OC1CC2(C)CCC1C2(C)C)=O

Computed Properties

• Exact Mass: 210.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.162
• Heavy Atom Count: 15
• Complexity: 282
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 3.15440
• PSA: 26.30000
• Refractive Index: 1.460-1.466
• Boiling Point: 102 °C16 mm Hg(lit.)
• Flash Point: 211 °F
• FEMA: 2163
• Color/Form: Colorless to yellowish liquid
• Density: 0.971 g/mL at 25 °C(lit.)